Cas no 106533-60-2 (Procyanidin B-5 3,3'-di-O-gallate)

Procyanidin B-5 3,3'-di-O-gallate Properties

Names and Identifiers

• Benzoic acid,3,4,5-trihydroxy-,1,1'-[(2R,2'R,3R,3'R,4S)-2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-5,5',7,7'-tetrahydroxy[4,6'-bi-2H-1-benzopyran]-3,3'-diyl]ester
• [(2R,3R)-2-(3,4-dihydroxyphenyl)-6-[(2R,3R,4S)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-(3,4,5-trihydroxybenzoyl)oxy-3,4-dihydro-2H-chromen-4-yl]-5,7-dihydroxy-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihyd
• PROCYANIDINB533DIOGALLATE
• AC1L3UVE
• Ambap
• amp
• CHEBI:27589
• CHEMBL447373
• procyanidin B4
• procyanidin B-4
• procyanidin B-5 3,3'-di-O-gallate
• SureCN718738
• Procyanidin B5 3
• 3,3'-Di-O-galloylprocyanidin B5
• Procyanidin B5 3,3'-di-O-gallate
• [(2R,3R)-2-(3,4-dihydroxyphenyl)-6-[(2R,3R,4S)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-(3,4,5-trihydroxybenzoyl)oxy-3,4-dihydro-2H-chromen-4-yl]-5,7-dihydroxy-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate
• 3-O-Galloylepicatechin-(4beta->6)-epicatechin-3-O-gallate
• (2R,2'R,3R,3'R,4S)-2,2'-bis(3,4-Dihydroxyphenyl)-5,5',7,7'-tetrahydroxy-3,3',4,4'-tetrahydro-2H,2'H-4,6
• HY-N9777
• 106533-60-2
• [(2R,3R)-2-(3,4-dihydroxyphenyl)-6-[(2R,3R,4S)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-(3,4,5-trihydroxybenzoyl)oxy-chroman-4-yl]-5,7-dihydroxy-chroman-3-yl] 3,4,5-trihydroxybenzoate
• F92801
• (2R,3R)-2-(3,4-dihydroxyphenyl)-6-[(2R,3R,4S)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-[(3,4,5-trihydroxyphenyl)carbonyloxy]-3,4-dihydro-2H-1-benzopyran-4-yl]-5,7-dihydroxy-3,4-dihydro-2H-1-benzopyran-3-yl 3,4,5-trihydroxybenzoate
• DTXSID20147643
• CS-0203770
• (2R,3R)-2-(3,4-Dihydroxyphenyl)-6-[(2R,3R,4S)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-(3,4,5-trihydroxybenzoyloxy)-3,4-dihydro-2H-1-benzopyran-4-yl]-5,7-dihydroxy-3,4-dihydro-2H-1-benzopyran-3-yl 3,4,5-trihydroxybenzoate
• (2R,2'R,3R,3'R,4S)-2,2'-bis(3,4-Dihydroxyphenyl)-5,5',7,7'-tetrahydroxy-3,3',4,4'-tetrahydro-2H,2'H-4,6'-bichromene-3,3'-diyl bis(3,4,5-trihydroxybenzoate)
• CHEBI:185582
• AKOS040762692
• Procyanidin B-5 3,3'-di-O-gallate
• DA-66882
• +Expand

• InChIKey： LFBGVECYPPCVDS-QNPRKUGLSA-N
• Inchi： 1S/C44H34O20/c45-19-11-25(50)34-32(12-19)62-41(16-2-4-22(47)24(49)6-16)42(64-44(60)18-9-29(54)39(58)30(55)10-18)36(34)35-26(51)14-31-20(37(35)56)13-33(40(61-31)15-1-3-21(46)23(48)5-15)63-43(59)17-7-27(52)38(57)28(53)8-17/h1-12,14,33,36,40-42,45-58H,13H2/t33-,36-,40-,41-,42-/m1/s1
• SMILES： O1C2=C([H])C(=C([H])C(=C2[C@]([H])(C2C(=C([H])C3=C(C=2O[H])C([H])([H])[C@]([H])([C@@]([H])(C2C([H])=C([H])C(=C(C=2[H])O[H])O[H])O3)OC(C2C([H])=C(C(=C(C=2[H])O[H])O[H])O[H])=O)O[H])[C@]([H])([C@@]1([H])C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])OC(C1C([H])=C(C(=C(C=1[H])O[H])O[H])O[H])=O)O[H])O[H]

Computed Properties

• Exact Mass: 882.16422
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 20
• Rotatable Bond Count: 9
• Monoisotopic Mass: 882.16434347 g/mol
• Heavy Atom Count: 64
• Complexity: 1580
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Tautomer Count: 986
• Surface Charge: 0
• Topological Polar Surface Area: 354
• Molecular Weight: 882.7

Experimental Properties

• LogP: 4.95800
• PSA: 354.28
• Refractive Index: 1.915
• Boiling Point: 1173.4±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• Flash Point: 355.7±27.8 °C
• Color/Form: Brown powder
• Density: 2.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone